![molecular formula C14H16AsN3O3 B1593821 p-Dimethylaminophenylazophenylarsonic acid CAS No. 622-68-4](/img/structure/B1593821.png)
p-Dimethylaminophenylazophenylarsonic acid
Overview
Description
P-Dimethylaminophenylazophenylarsonic acid, also known as arsenazo III, is a synthetic dye that is commonly used in scientific research for its ability to detect and quantify the presence of metal ions. It was first synthesized in 1956 by G. Schwarzenbach and R. Flaschka and has since become a widely used tool in many different fields of study.
Scientific Research Applications
Analytical Method Development
Roerdink and Aldstadt (2005) developed an analytical method for the quantification of p-arsanilic acid, a compound closely related to p-dimethylaminophenylazophenylarsonic acid, in surface water samples. This method, based on sequential injection–long pathlength absorbance spectrophotometry (SI–LPAS), demonstrated specificity for p-arsanilic acid, indicating its potential for environmental monitoring and analytical chemistry applications (Roerdink & Aldstadt, 2005).
Fluorescent Probes and Sensors
Two studies highlight the use of compounds related to this compound in the development of fluorescent probes and sensors:
Chu et al. (2012) synthesized a novel phenyleneethynylene derivative, which was used in the construction of a DNA sensor. The sensor showed high specificity, stability, and reproducibility, indicating the potential of these compounds in bioanalytical applications (Chu et al., 2012).
Wang et al. (2016) developed a fluorescence sensor based on a phenyleneethynylene derivative for thiourea detection. The sensor exhibited low detection limits and high sensitivity, demonstrating the utility of these compounds in the detection of specific organic substances (Wang et al., 2016).
Molecular Synthesis and Reactions
Several studies have utilized compounds structurally related to this compound in various molecular synthesis and reaction studies:
Wu et al. (2017) explored the role of N,N-dimethylaminophenyl derivatives in visible-light photoredox catalyzed N-demethylation, significant in medicinal chemistry and pharmaceutical applications (Wu et al., 2017).
Liu et al. (2014) investigated the use of 4-(N,N-Dimethylamino)pyridine hydrochloride in the acylation of alcohols and phenols, providing insights into reaction mechanisms relevant to organic synthesis (Liu et al., 2014).
Biomedical Applications
In the biomedical field, You et al. (2014) synthesized star polycations with a perylene diimide core for use as fluorescent gene vectors. The study demonstrated the potential of these compounds in gene delivery and bioimaging due to their good fluorescence properties, efficient DNA condensation, and lower cytotoxicity compared to traditional agents (You et al., 2014).
properties
IUPAC Name |
[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]arsonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16AsN3O3/c1-18(2)14-9-7-13(8-10-14)17-16-12-5-3-11(4-6-12)15(19,20)21/h3-10H,1-2H3,(H2,19,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VESQGSDAHXGDIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)[As](=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16AsN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50872057 | |
Record name | (4-{[4-(Dimethylamino)phenyl]diazenyl}phenyl)arsonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50872057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
622-68-4 | |
Record name | As-[4-[2-[4-(Dimethylamino)phenyl]diazenyl]phenyl]arsonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=622-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenearsonic acid, p-((p-(dimethylamino)phenyl)azo)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000622684 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Dimethylaminophenylazophenylarsonic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4189 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (4-{[4-(Dimethylamino)phenyl]diazenyl}phenyl)arsonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50872057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-dimethylaminophenylazo)phenylarsonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.774 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | [4-(4-dimethylaminophenyl)diazenylphenyl]arsonic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZY24ULS7AR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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